Cas no 2470280-05-6 ((1R,2S,6S,7R,8R)-4-Azatricyclo[5.2.2.02,6]undecan-8-ol;hydrochloride)

• Product Name: (1R,2S,6S,7R,8R)-4-Azatricyclo[5.2.2.02,6]undecan-8-ol;hydrochloride
• CAS No: 2470280-05-6
• MF: C₁₀H₁₈ClNO
• MW: 203.709022045135
• CID: 5359581
• Update Time: 2025-07-01

(1R,2S,6S,7R,8R)-4-Azatricyclo[5.2.2.02,6]undecan-8-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4549282641
• rac-(1R,2S,6S,7R,8R)-4-azatricyclo[5.2.2.0,2,6]undecan-8-ol hydrochloride
• (1R,2S,6S,7R,8R)-4-Azatricyclo[5.2.2.02,6]undecan-8-ol;hydrochloride

• Inchi： 1S/C10H17NO.ClH/c12-10-3-6-1-2-7(10)9-5-11-4-8(6)9;/h6-12H,1-5H2;1H/t6-,7-,8+,9-,10-;/m1./s1
• InChI Key： RZLOAQZUCLZVBK-SEAWRNJESA-N
• SMILES： Cl.O[C@@H]1C[C@H]2CC[C@@H]1[C@H]1CNC[C@H]12

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 194
• Topological Polar Surface Area: 32.299

Additional information on (1R,2S,6S,7R,8R)-4-Azatricyclo[5.2.2.02,6]undecan-8-ol;hydrochloride

Compound (1R,2S,6S,7R,8R)-4-Azatricyclo[5.2.2.0²,⁶]undecan-8-ol; Hydrochloride: A Comprehensive Overview

The compound (1R,2S,6S,7R,8R)-4-Azatricyclo[5.2.2.0²,⁶]undecan-8-ol; Hydrochloride with CAS No: 2470-280-05-6 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex tricyclic structure and the presence of an azole group, which contributes to its unique chemical properties and potential applications in drug design.

Recent studies have highlighted the importance of azoles in medicinal chemistry due to their ability to act as bioisosteres and their role in enhancing drug-target interactions. The tricyclo[5.2.2.0²,⁶]undecane framework of this compound provides a rigid structure that is advantageous for stabilizing specific conformations required for biological activity. The hydroxyl group at position 8 further enhances the molecule's versatility by allowing for hydrogen bonding interactions.

One of the most intriguing aspects of this compound is its stereochemistry, which plays a crucial role in determining its pharmacokinetic properties and biological activity. The specific stereochemistry of (1R,2S,6S,7R,8R) has been shown to influence the compound's solubility and permeability across cellular membranes. This makes it a promising candidate for drug delivery systems that require precise control over these parameters.

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological targets at an unprecedented level of detail. For instance, molecular docking studies have revealed potential binding modes with G-protein coupled receptors (GPCRs), which are critical targets in the development of novel therapeutic agents.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its improved stability and bioavailability compared to the free base form. This has been corroborated by recent in vitro studies that demonstrate enhanced absorption profiles when administered via oral routes.

In terms of synthesis, the construction of this complex molecule involves a multi-step process that requires precise control over stereochemistry and functional group transformations. Key steps include the formation of the tricyclic core through ring-closing metathesis followed by selective oxidation and functionalization to introduce the hydroxyl group and azole moiety.

The application of green chemistry principles in the synthesis of (1R,2S,6S,7R,8R)-4-Azatricyclo[5.2.2.0²,⁶]undecan-8-ol; Hydrochloride has been a focus of recent research efforts. By optimizing reaction conditions and minimizing waste generation during the synthesis process, researchers have successfully developed more sustainable methods for producing this compound on a larger scale.

From a therapeutic standpoint, this compound exhibits potential as a lead molecule in the development of treatments for various diseases including neurodegenerative disorders and inflammatory conditions. Its ability to modulate key signaling pathways involved in these conditions makes it a valuable tool for further exploration in preclinical studies.

In conclusion,(1R,2S,6S,7R,8R)-4-Azatricyclo[5.2.2.0²⁶]undecan-8-ol; Hydrochloride represents a significant advancement in modern organic chemistry with promising implications for drug discovery and development.